Cas no 63723-47-7 (1,3,4-Thiadiazole-2-acetic acid, 5-(acetylamino)-, ethyl ester)

• Product Name: 1,3,4-Thiadiazole-2-acetic acid, 5-(acetylamino)-, ethyl ester
• CAS No: 63723-47-7
• MF: C₈H₁₁N₃O₃S
• MW: 229.256240129471
• CID: 1667556
• Update Time: 2024-09-11

1,3,4-Thiadiazole-2-acetic acid, 5-(acetylamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2-acetic acid, 5-(acetylamino)-, ethyl ester

• Inchi： 1S/C8H11N3O3S/c1-3-14-7(13)4-6-10-11-8(15-6)9-5(2)12/h3-4H2,1-2H3,(H,9,11,12)
• InChI Key： OBGKHQRKUXQKFO-UHFFFAOYSA-N
• SMILES： S1C(NC(C)=O)=NN=C1CC(OCC)=O

Computed Properties

• Exact Mass: 229.05223

Experimental Properties

• Density: 1.366±0.06 g/cm3(Predicted)
• Melting Point: 193-194 °C
• PSA: 81.18
• pka: 9.45±0.50(Predicted)